Cas no 162881-76-7 (N-Phenyl 1-BOC-piperidine-4-carboxamide)

• Product Name: N-Phenyl 1-BOC-piperidine-4-carboxamide
• CAS No: 162881-76-7
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 2127858
• Update Time: 2025-10-05

N-Phenyl 1-BOC-piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(phenylcarbamoyl)piperidine-1-carboxylate
• tert-butyl 4[(phenylamino)carbonyl]piperidine-1-carboxylate
• N-Phenyl 1-BOC-piperidine-4-carboxamide
• VRRISHHVENWRED-UHFFFAOYSA-N
• V3636
• N-Phenyl-1-t-butoxycarbonylpiperidine-4-carboxamide
• tert-butyl 4-(phenylcarbamoyl)-piperidine-1-carboxylate
• N-phenyl-1-(1,1-dimethylethoxycarbonyl)piperidine-4-carboxamide
• 4-(Phenylcarbamoyl)-1-piperidinecarboxylic acid tert-butyl ester

• Inchi： 1S/C17H24N2O3/c1-17(2,3)22-16(21)19-11-9-13(10-12-19)15(20)18-14-7-5-4-6-8-14/h4-8,13H,9-12H2,1-3H3,(H,18,20)
• InChI Key： VRRISHHVENWRED-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(NC2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Topological Polar Surface Area: 58.6

Additional information on N-Phenyl 1-BOC-piperidine-4-carboxamide

N-Phenyl 1-BOC-piperidine-4-carboxamide: A Comprehensive Overview

The compound N-Phenyl 1-BOC-piperidine-4-carboxamide (CAS No. 162881-76-7) is a significant molecule in the field of organic chemistry, particularly within drug discovery and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis, applications, and recent advancements in research.

N-Phenyl 1-BOC-piperidine-4-carboxamide is characterized by its piperidine ring system, which is a six-membered cyclic amine. The piperidine ring is substituted with a phenyl group at the nitrogen atom and a BOC (tert-butoxycarbonyl) protecting group at the 1-position. Additionally, the compound features a carboxamide group at the 4-position of the piperidine ring. This combination of functional groups makes it highly versatile for various chemical transformations and applications.

Recent studies have highlighted the importance of N-Phenyl 1-BOC-piperidine-4-carboxamide in drug design. The piperidine ring is a common structural motif in many bioactive compounds, including pharmaceutical agents. The presence of the BOC group allows for controlled deprotection during synthesis, enabling precise control over the reactivity of the molecule. This feature is particularly valuable in medicinal chemistry, where fine-tuning molecular properties is crucial for achieving desired pharmacokinetic profiles.

In terms of synthesis, N-Phenyl 1-BOC-piperidine-4-carboxamide can be prepared through a variety of routes, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of piperidine derivatives with benzoyl chloride or other acylating agents in the presence of a base. The BOC group can be introduced via standard protection procedures, such as treatment with di-t-butyl dicarbonate (DCC) and a base. These methods are well-established and provide high yields, making them suitable for large-scale production.

The applications of N-Phenyl 1-BOC-piperidine-4-carboxamide extend beyond pharmaceuticals. It has been explored as a building block in materials science, particularly in the synthesis of advanced polymers and catalysts. The carboxamide group can participate in hydrogen bonding, which enhances the solubility and stability of materials derived from this compound. Recent research has demonstrated its potential as a precursor for self-healing polymers, where its ability to form reversible bonds plays a critical role.

Moreover, N-Phenyl 1-BOC-piperidine-4-carboxamide has shown promise in catalytic applications. Its nitrogen-containing ring system can act as a coordinating site for metal ions, enabling it to function as a ligand in transition metal-catalyzed reactions. This property has been leveraged in asymmetric catalysis, where enantioselective reactions are achieved using chiral derivatives of this compound.

Recent advancements in green chemistry have also influenced the synthesis and application of N-Phenyl 1-BOC-piperidine-4-carboxamide. Researchers have developed more sustainable methods for its production, such as using microwave-assisted synthesis or enzymatic catalysis. These approaches reduce waste and energy consumption, aligning with global efforts to promote environmentally friendly chemical processes.

In conclusion, N-Phenyl 1-BOC-piperidine-4-carboxamide (CAS No. 162881767) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in drug discovery, materials science, and catalysis. As research continues to uncover new functionalities and efficient synthetic routes for this compound, its role in advancing chemical innovation is expected to grow further.